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Compound of Interest

Compound Name: JHWO0O07 hydrochloride

Cat. No.: B15287239

For Researchers, Scientists, and Drug Development Professionals

Introduction

JHWO007 hydrochloride, a derivative of benztropine, is a psychoactive compound that has
garnered significant interest for its unique interaction with monoamine transporters. As a high-
affinity ligand for the dopamine transporter (DAT), it exhibits a distinct pharmacological profile
compared to typical DAT inhibitors like cocaine. This technical guide provides an in-depth
overview of the binding affinity of JHWO007 hydrochloride for the dopamine (DAT),
norepinephrine (NET), and serotonin (SERT) transporters, complete with detailed experimental
protocols and visual representations of its proposed mechanisms of action.

Data Presentation: Binding Affinity of JHW007
Hydrochloride

The binding affinity of JHWO007 hydrochloride for DAT, NET, and SERT has been quantified
through radioligand binding assays. The data consistently demonstrates a high and selective
affinity for the dopamine transporter.
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. Species/Syste o
Transporter Ki (nM) Radioligand Reference
m

DAT 25 Not Specified Not Specified
7.40 (high affinity  Rat Striatal

_ [3H]JHW 007
site) Membranes
4400 (low affinity  Rat Striatal

. [3H]IHW 007
site) Membranes
8.18 (high affinity = Mouse Striatal

] [3H]JHW 007
site) Membranes
2750 (low affinity ~ Mouse Striatal

. [3H]JHW 007
site) Membranes

hDAT-transfected
43.7 [BH]JHW 007
cells

NET 1330 Not Specified Not Specified
SERT 1730 Not Specified Not Specified

Ki: Inhibition constant, a measure of binding affinity. A lower Ki value indicates a higher binding

affinity.

Experimental Protocols: Radioligand Competition
Binding Assay

The binding affinity of JHWO007 hydrochloride for monoamine transporters is typically

¢ To cite this document: BenchChem. [JHWO0O07 Hydrochloride: A Technical Guide to its
Monoamine Transporter Binding Profile]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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